Cas no 89690-08-4 (Butanenitrile, 4-[butyl(phenylmethyl)amino]-)
89690-08-4 structure
Product Name:Butanenitrile, 4-[butyl(phenylmethyl)amino]-
CAS No:89690-08-4
MF:C15H22N2
MW:230.348583698273
CID:592187
PubChem ID:23205606
Update Time:2025-04-19
Butanenitrile, 4-[butyl(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 4-[butyl(phenylmethyl)amino]-
- 4-[benzyl(butyl)amino]butanenitrile
- 89690-08-4
- DTXSID50631262
-
- Inchi: 1S/C15H22N2/c1-2-3-12-17(13-8-7-11-16)14-15-9-5-4-6-10-15/h4-6,9-10H,2-3,7-8,12-14H2,1H3
- InChI Key: BCTVULTUFUKIGJ-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)(CCCC#N)CCCC
Computed Properties
- Exact Mass: 230.178298710g/mol
- Monoisotopic Mass: 230.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 27Ų
Butanenitrile, 4-[butyl(phenylmethyl)amino]- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
89690-08-4 (Butanenitrile, 4-[butyl(phenylmethyl)amino]-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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